N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H20N4O3/c1-10-7-13(18(3)17-10)15(21)16-5-6-19-11(2)8-12(22-4)9-14(19)20/h7-9H,5-6H2,1-4H3,(H,16,21)
• InChI Key: SYKWCTZBKYGOAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC(=NN2C)C)OC
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H20N4O3 and its molecular weight is 304.35. The purity is usually 95%.
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Scientific Research Applications

Histone Methyltransferase Inhibition:

• .

Antitumor Effects

• In Vivo Efficacy : CPI-1205 demonstrates robust antitumor effects. .

Structural Insights

• Co-crystal Structure : Researchers have obtained the co-crystal structure of CPI-1205 bound to the human PRC2 complex. .

Biochemical Data

• .

Antimicrobial Potential

• .

Lipophilicity and Favorable Contacts

• Structure-Activity Relationship : Structural modifications in CPI-1205 led to improved lipophilicity. .

Mechanism of Action

Target of Action

The primary target of the compound N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide is the Histone Methyltransferase EZH2 . EZH2 is the catalytic engine of the Polycomb Repressive Complex 2 (PRC2), a multimeric protein complex that plays a major role in transcriptional silencing .

Mode of Action

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide interacts with its target, EZH2, by inhibiting its function. EZH2 catalyzes the transfer of a methyl group from the cofactor S-adenosyl-L-methionine (SAM) to the ε-NH2 group of lysine 27 on histone 3 (H3K27), leading to trimethylation of H3K27 (H3K27me3) and subsequent silencing of targeted genes . The compound’s mode of action is consistent with a SAM competitive mechanism of inhibition .

Biochemical Pathways

The compound N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide affects the biochemical pathway involving the methylation of H3K27. This methylation contributes to the modification of chromatin structure, which serves to repress transcription . Dysregulation of this pathway has been implicated in a variety of disease processes, particularly oncogenesis .

Pharmacokinetics

The compound demonstrates robust antitumor effects in a karpas-422 xenograft model when dosed at 160 mg/kg bid .

Result of Action

The molecular and cellular effects of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide’s action include the inhibition of EZH2, leading to a decrease in the methylation of H3K27. This results in the derepression of genes that were previously silenced, potentially reversing the effects of diseases such as cancer where EZH2 is frequently overexpressed .